Cas no 837428-82-7 (1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid,2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester)

1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid,2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester structure
837428-82-7 structure
Product name:1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid,2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester
CAS No:837428-82-7
MF:C18H20N2O4S
MW:360.427403450012
CID:1812694

1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid,2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid,2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester
    • 1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid, 2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester
    • Inchi: 1S/C18H20N2O4S/c1-4-24-18(21)17-9-14-10-20(11-16(14)13(3)19-17)25(22,23)15-7-5-12(2)6-8-15/h5-9H,4,10-11H2,1-3H3
    • InChI Key: LIAIXYCDORRXEI-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(C(OCC)=O)=CC2CN(S(C3=CC=C(C)C=C3)(=O)=O)CC1=2

Experimental Properties

  • Density: 1.301±0.06 g/cm3(Predicted)
  • Melting Point: 195.8-196.6 °C
  • Boiling Point: 542.5±60.0 °C(Predicted)
  • pka: 2.33±0.20(Predicted)

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